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Compound of Interest

Compound Name: 5-Bromo-1-hexene

Cat. No.: B1607039

Physical Properties of 5-Bromo-1-hexene: A
Technical Guide

This technical guide provides a comprehensive overview of the physical properties of 5-
Bromo-1-hexene, specifically its boiling point and density. This document is intended for
researchers, scientists, and professionals in the field of drug development and chemical
synthesis.

Data Summary

Precise, experimentally determined physical properties for 5-Bromo-1-hexene (CAS Number:
4558-27-4) are not readily available in the cited literature. Much of the available data pertains
to its isomer, 6-Bromo-1-hexene (CAS Number: 2695-47-8). For the purpose of providing a
comparative reference, the available data for both isomers are presented below. It is crucial to
note that while these compounds are structurally similar, their physical properties may differ.

Compound CAS Number Boiling Point Density

No experimental data No experimental data
5-Bromo-1-hexene 4558-27-4

available available
6-Bromo-1-hexene 2695-47-8 47-51 °C at 16 mmHg 1.22 g/mL at 25 °C
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Experimental Protocols

The following sections detail standard laboratory procedures for the determination of the boiling
point and density of a liquid organic compound such as 5-Bromo-1-hexene.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[1] Several methods can be employed for this determination, with the choice often
depending on the sample volume available.

Micro-Boiling Point Determination (Thiele Tube Method)
This method is suitable for small sample volumes (less than 1 mL).[1]

o Apparatus: Thiele tube, thermometer, small test tube (e.g., Durham tube), capillary tube
(sealed at one end), heating oil (e.g., mineral oil), and a heat source (e.g., Bunsen burner or
hot plate).[1]

e Procedure:
o A small amount of the liquid sample is placed in the small test tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.[1]

o The test tube assembly is attached to a thermometer.

o The entire assembly is placed in a Thiele tube containing heating oil, ensuring the sample
is immersed in the oil.

o The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will
emerge from the capillary tube.[1]

o Heating is discontinued when a steady stream of bubbles is observed.

o The temperature at which the liquid enters the capillary tube upon cooling is recorded as
the boiling point.[1]
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Density Determination

Density is an intrinsic physical property of a substance, defined as its mass per unit volume.
Direct Measurement Method

This is a straightforward method for determining the density of a liquid.

o Apparatus: A precise analytical balance and a calibrated volumetric flask or pycnometer.
e Procedure:

The mass of the clean, dry volumetric flask or pycnometer is accurately measured.

[e]

The flask or pycnometer is filled with the liquid sample up to the calibration mark.

o

The mass of the filled flask or pycnometer is then measured.

[¢]

[¢]

The mass of the liquid is determined by subtracting the mass of the empty container from

the mass of the filled container.

The density is calculated by dividing the mass of the liquid by its known volume.

[¢]

Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point and density of a liquid sample.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Workflow for Physical Property Determination
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Caption: Logical workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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